Cas no 328918-81-6 (Oxazole, 2-(4-bromophenyl)-4-(chloromethyl)-5-methyl-)

Oxazole, 2-(4-bromophenyl)-4-(chloromethyl)-5-methyl-, is a heterocyclic compound featuring a bromophenyl and chloromethyl functional group, making it a versatile intermediate in organic synthesis. Its oxazole core provides structural rigidity, while the reactive chloromethyl group allows for further derivatization, enabling applications in pharmaceuticals, agrochemicals, and materials science. The bromophenyl substituent enhances its utility in cross-coupling reactions, such as Suzuki or Heck couplings, facilitating the construction of complex molecular architectures. This compound’s well-defined reactivity and stability under standard conditions make it a valuable building block for researchers developing novel bioactive molecules or functional materials.

Oxazole, 2-(4-bromophenyl)-4-(chloromethyl)-5-methyl- structure

328918-81-6 structure

Product Name:Oxazole, 2-(4-bromophenyl)-4-(chloromethyl)-5-methyl-

CAS No:328918-81-6

MF:C₁₁H₉BrClNO

MW:286.55226111412

CID:1458332

PubChem ID:10957108

Update Time:2025-06-08

Oxazole, 2-(4-bromophenyl)-4-(chloromethyl)-5-methyl- Chemical and Physical Properties

Names and Identifiers

- Oxazole, 2-(4-bromophenyl)-4-(chloromethyl)-5-methyl-
- 2-(4-Bromophenyl)-4-(chloromethyl)-5-methyl-1,3-oxazole
- WUMQZKBNFDQXFK-UHFFFAOYSA-N
- 328918-81-6
- 4-bromophenyl-4-(chloromethyl)-5-methyloxazole
- SCHEMBL5023940
- DTXSID90449808
- 2-(4-BROMOPHENYL)-4-(CHLOROMETHYL)-5-METHYLOXAZOLE
- MDL： MFCD09835594
- Inchi： 1S/C11H9BrClNO/c1-7-10(6-13)14-11(15-7)8-2-4-9(12)5-3-8/h2-5H,6H2,1H3
- InChI Key： WUMQZKBNFDQXFK-UHFFFAOYSA-N
- SMILES： BrC1C=CC(=CC=1)C1=NC(CCl)=C(C)O1

Computed Properties

Exact Mass: 284.95567
Monoisotopic Mass: 284.95560g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 209
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.5
Topological Polar Surface Area: 26Å²

Experimental Properties

PSA: 26.03

Oxazole, 2-(4-bromophenyl)-4-(chloromethyl)-5-methyl- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM517233-1g	2-(4-Bromophenyl)-4-(chloromethyl)-5-methyloxazole	328918-81-6	95%	1g	$***	2023-03-29
Aaron	AR00I6ZL-50mg	Oxazole, 2-(4-bromophenyl)-4-(chloromethyl)-5-methyl-	328918-81-6	95%	50mg	$188.00	2025-02-14
Aaron	AR00I6ZL-100mg	Oxazole, 2-(4-bromophenyl)-4-(chloromethyl)-5-methyl-	328918-81-6	95%	100mg	$267.00	2025-02-14
Aaron	AR00I6ZL-250mg	Oxazole, 2-(4-bromophenyl)-4-(chloromethyl)-5-methyl-	328918-81-6	95%	250mg	$372.00	2025-02-14
Aaron	AR00I6ZL-500mg	Oxazole, 2-(4-bromophenyl)-4-(chloromethyl)-5-methyl-	328918-81-6	95%	500mg	$654.00	2025-02-14
Aaron	AR00I6ZL-1g	Oxazole, 2-(4-bromophenyl)-4-(chloromethyl)-5-methyl-	328918-81-6	95%	1g	$828.00	2025-02-14
Aaron	AR00I6ZL-2.5g	Oxazole, 2-(4-bromophenyl)-4-(chloromethyl)-5-methyl-	328918-81-6	95%	2.5g	$1603.00	2025-02-14
Aaron	AR00I6ZL-5g	Oxazole, 2-(4-bromophenyl)-4-(chloromethyl)-5-methyl-	328918-81-6	95%	5g	$2356.00	2025-02-14
Aaron	AR00I6ZL-10g	Oxazole, 2-(4-bromophenyl)-4-(chloromethyl)-5-methyl-	328918-81-6	95%	10g	$3485.00	2023-12-15
1PlusChem	1P00I6R9-50mg	Oxazole, 2-(4-bromophenyl)-4-(chloromethyl)-5-methyl-	328918-81-6	95%	50mg	$202.00	2024-05-05